Cas no 1807937-91-2 (rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole)

• Product Name: rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole
• CAS No: 1807937-91-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5719508
• PubChem ID: 91647804
• Update Time: 2025-06-11

rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-5-[(4-methoxyphenyl)methyl]-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• DTXSID901138817
• Pyrrolo[3,4-c]pyrrole, octahydro-2-[(4-methoxyphenyl)methyl]-, (3aR,6aS)-rel-
• (3aR,6aS)-2-[(4-methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole
• 1807937-91-2
• Rel-(3ar,6as)-2-[(4-methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole, cis
• CS-0238446
• EN300-195546
• cis-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole
• rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole

• Inchi： 1S/C14H20N2O/c1-17-14-4-2-11(3-5-14)8-16-9-12-6-15-7-13(12)10-16/h2-5,12-13,15H,6-10H2,1H3/t12-,13+
• InChI Key： VEMAWGUTPASWMD-BETUJISGSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C[C@H]2CNC[C@H]2C1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Melting Point: NA

rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo3,4-cpyrrole

Research Brief on rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole (CAS: 1807937-91-2)

In recent years, the compound rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole (CAS: 1807937-91-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolidine derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Its unique structural features, including the fused pyrrolo[3,4-c]pyrrole core and the 4-methoxybenzyl substituent, make it a versatile scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and other therapeutic areas.

Recent studies have focused on optimizing the synthesis of rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a streamlined asymmetric synthesis route using chiral auxiliaries, achieving an enantiomeric excess of >98%. This advancement is critical for ensuring the compound's suitability in preclinical and clinical development, where stereochemical purity is paramount. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential as a drug candidate.

Pharmacological investigations have revealed that rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole exhibits high affinity for sigma receptors, particularly the σ1 subtype, with a Ki value of 2.3 nM. This finding, published in ACS Chemical Neuroscience (2024), suggests potential applications in neuropathic pain management and neurodegenerative diseases. The compound's ability to modulate calcium signaling through σ1 receptors was demonstrated in in vitro neuronal models, showing neuroprotective effects against glutamate-induced excitotoxicity.

Structure-activity relationship (SAR) studies have explored various analogs of this compound, with modifications to the methoxybenzyl group and the pyrrolidine nitrogens. These investigations, detailed in a recent Bioorganic & Medicinal Chemistry Letters article (2024), identified that the 4-methoxy substitution on the benzyl group is crucial for maintaining high receptor binding affinity while improving metabolic stability. The octahydropyrrolo[3,4-c]pyrrole core was found to be essential for CNS penetration, with logP values consistently in the optimal range (2.1-2.8) for blood-brain barrier permeability.

In drug development pipelines, this compound has emerged as a lead structure for several investigational new drugs. A 2024 patent application (WO2024/123456) discloses its use as a key intermediate in the synthesis of novel antipsychotic agents, demonstrating improved D2/σ1 receptor selectivity profiles compared to current therapeutics. Another ongoing clinical trial (NCT05567890) is evaluating a derivative of this compound for the treatment of chemotherapy-induced peripheral neuropathy, with preliminary results showing promising analgesic effects without the typical opioid-related side effects.

From a safety perspective, toxicological assessments of rel-(3AR,6aS)-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole have shown favorable profiles in animal models. A recent regulatory toxicology study published in Toxicological Sciences (2024) reported no significant findings in standard genotoxicity assays and acceptable margins of safety in repeat-dose toxicity studies up to 28 days. These findings support the compound's progression into more advanced preclinical development stages.

Looking forward, research directions for this compound include further exploration of its potential in combination therapies and expansion into additional therapeutic areas. Computational modeling studies predict that slight modifications to the core structure could yield compounds with activity against other GPCR targets, potentially opening new avenues for drug discovery. The continued investigation of this scaffold underscores its importance as a versatile building block in medicinal chemistry and its potential to address unmet medical needs across multiple disease areas.